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Compound of Interest

Compound Name: m-Bromofluorobenzene-d4

Cat. No.: B15289720 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment.

This guide provides essential, immediate safety and logistical information for the proper

disposal of m-Bromofluorobenzene-d4, a halogenated aromatic compound. Adherence to

these procedures is critical for minimizing environmental impact and maintaining regulatory

compliance.

Immediate Safety and Handling Precautions
m-Bromofluorobenzene-d4, like its non-deuterated counterpart, should be handled with care.

Based on the safety data sheet for m-Bromofluorobenzene, the compound is classified as a

flammable liquid and vapor, and it can cause skin and serious eye irritation.[1] It may also

cause respiratory irritation.[2] Therefore, appropriate personal protective equipment (PPE),

including chemical-resistant gloves, safety goggles, and a lab coat, must be worn at all times.

All handling of this compound should be performed in a well-ventilated area, preferably within a

chemical fume hood.

In case of a spill, immediately remove all sources of ignition.[1][2] Absorb the spill with an inert

material such as sand, silica gel, or a universal binder, and collect it into a suitable, closed

container for disposal.[1] Ensure the use of spark-proof tools and explosion-proof equipment

during cleanup.[1]
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While specific quantitative disposal limits for m-Bromofluorobenzene-d4 are not readily

available, the following table summarizes the key physical and hazard properties of the closely

related compound, m-Bromofluorobenzene, which dictates its handling and disposal

requirements.

Property Value Citation

Physical State Liquid [3]

Appearance Colorless [3]

Flash Point 53 °C / 127.4 °F [3]

Boiling Point/Range
150 - 153 °C / 302 - 307.4 °F

@ 760 mmHg
[3]

Hazard Classifications
Flammable liquid and vapor,

Skin Irritant, Eye Irritant
[1][2]

Disposal Protocol
The proper disposal of m-Bromofluorobenzene-d4 is critical and must be conducted in

accordance with local, state, and federal regulations. As a halogenated organic compound, it

requires special handling and cannot be disposed of down the drain.[4][5] The primary

recommended disposal method is incineration by a licensed hazardous waste disposal facility.

[4][6]

Step-by-Step Disposal Procedure:

Segregation: Collect all waste containing m-Bromofluorobenzene-d4 in a dedicated,

properly labeled hazardous waste container. This container must be specifically designated

for "Halogenated Organic Waste."[4][7] Do not mix with non-halogenated organic waste.[7]

Container Requirements: The waste container must be in good condition, compatible with

the chemical, and have a tightly sealing cap to prevent leaks and vapor release.[7]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "m-Bromofluorobenzene-d4," and any other components mixed in the
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waste stream.[7] The label should also include the approximate volume or mass of the

waste.

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as strong oxidizing agents.[1][2] The

storage area should be a designated satellite accumulation area for hazardous waste.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

office to schedule a pickup for the halogenated hazardous waste. Do not attempt to transport

the waste off-site yourself.

Documentation: Maintain accurate records of the amount of m-Bromofluorobenzene-d4
disposed of, as required by your institution and local regulations.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of m-
Bromofluorobenzene-d4.
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Start: m-Bromofluorobenzene-d4
Waste Generated

Is the waste a
halogenated organic compound?

Collect in a designated
'Halogenated Organic Waste'

container.

  Yes

Improper Disposal:
Do NOT mix with non-halogenated waste.

Do NOT dispose down the drain.

  No
(Follow non-halogenated

waste protocol)

Label container with
'Hazardous Waste' and

full chemical name.

Seal container tightly and
store in a designated

secure area.

Contact Environmental Health
& Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for m-Bromofluorobenzene-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

